Cas no 405-05-0 (3-Fluoro-4-hydroxybenzaldehyde)

3-Fluoro-4-hydroxybenzaldehyde is a fluorinated aromatic aldehyde with a hydroxyl group at the para position relative to the formyl group. Its molecular structure, featuring both electron-withdrawing (fluoro) and electron-donating (hydroxy) substituents, makes it a versatile intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The presence of fluorine enhances metabolic stability and bioavailability in derivative compounds, while the aldehyde functionality allows for further functionalization via condensation or reduction reactions. This compound is valued for its high purity and consistent reactivity, making it suitable for precision applications in medicinal chemistry and material science. Proper handling under controlled conditions is recommended due to its sensitivity to air and moisture.
3-Fluoro-4-hydroxybenzaldehyde structure
405-05-0 structure
Product name:3-Fluoro-4-hydroxybenzaldehyde
CAS No:405-05-0
MF:C7H5FO2
MW:140.111805677414
MDL:MFCD00016626
CID:37301
PubChem ID:125307274

3-Fluoro-4-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Fluoro-4-hydroxybenzaldehyde
    • 3-Fluor-4-hydroxy-benzaldehyd
    • 3-Fluoro-4-hydroxy-benzaldehyde
    • 3-fluoro-4-hydroxy-benzaldheyde
    • 3-fluoro-p-hydroxybenzaldehyde
    • 4-hydroxy-3-fluorobenzaldehyde
    • Benzaldehyde, 3-fluoro-4-hydroxy-
    • QSBHJTCAPWOIIE-UHFFFAOYSA-N
    • PubChem1443
    • KSC497M8T
    • 3-fluoro-4 hydroxybenzaldehyde
    • 4-hydroxy-3-fluoro-benzaldehyde
    • 3-Fluoro-4-hydroxybenzaldehyde #
    • 3-fluoranyl-4-oxidanyl-benzaldehyde
    • SBB048182
    • CL8326
    • RW3566
    • WT1583
    • STK503883
    • V
    • A825141
    • J-512483
    • 2-Fluoro-4-formylphenol
    • F0725
    • SCHEMBL219109
    • CS-W014392
    • PS-9055
    • DTXSID00343080
    • 3-fluoro-4-hydroxy benzaldehyde
    • Z385458796
    • 405-05-0
    • SY016482
    • AM20040423
    • MFCD00016626
    • AKOS005171591
    • EN300-49278
    • DS-0192
    • FT-0601374
    • AC-15142
    • 3-Fluoro-4-hydroxybenzaldehyde, AldrichCPR
    • DB-006436
    • DTXCID60294160
    • ALBB-006384
    • FF64020
    • 609-839-2
    • MDL： MFCD00016626
    • Inchi： 1S/C7H5FO2/c8-6-3-5(4-9)1-2-7(6)10/h1-4,10H
    • InChI Key： QSBHJTCAPWOIIE-UHFFFAOYSA-N
    • SMILES： FC1=C(C([H])=C([H])C(C([H])=O)=C1[H])O[H]
    • BRN： 3234259

Computed Properties

  • Exact Mass: 140.02700
  • Monoisotopic Mass: 140.02735756g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: 5
  • XLogP3: 1.3
  • Surface Charge: 0
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Color/Form: Not available
  • Density: 1.4710 (estimate)
  • Melting Point: 123.0 to 127.0 deg-C
  • Boiling Point: 225.6°Cat760mmHg
  • Flash Point: 90.2°C
  • PSA: 37.30000
  • LogP: 1.34380
  • Solubility: Not available
  • Sensitiveness: Air Sensitive

3-Fluoro-4-hydroxybenzaldehyde Security Information

3-Fluoro-4-hydroxybenzaldehyde Customs Data

  • HS CODE：2913000090
  • Customs Data：

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

3-Fluoro-4-hydroxybenzaldehyde Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
F11040-250mg
3-Fluoro-4-hydroxybenzaldehyde
 405-05-0
250mg
 ¥49.0 2021-09-09
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTYC1243-25G
3-fluoro-4-hydroxybenzaldehyde
 405-05-0 95%
25g
 ￥ 396.00 2023-04-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1032092-25g
3-Fluoro-4-hydroxybenzaldehyde
 405-05-0 98%
25g
 ￥645.00 2024-05-14
Enamine
EN300-49278-0.1g
3-fluoro-4-hydroxybenzaldehyde
 405-05-0 95%
0.1g
 $19.0 2023-05-05
Fluorochem
009205-1g
3-Fluoro-4-hydroxybenzaldehyde
 405-05-0 95%
1g
 ￡14.00 2022-03-01
Fluorochem
009205-25g
3-Fluoro-4-hydroxybenzaldehyde
 405-05-0 95%
25g
 ￡62.00 2022-03-01
TRC
F591905-1g
3-Fluoro-4-hydroxybenzaldehyde
 405-05-0
1g
 $75.00 2023-05-18
Enamine
EN300-49278-25.0g
3-fluoro-4-hydroxybenzaldehyde
 405-05-0 95%
25g
 $101.0 2023-05-05
Ambeed
A101466-100g
3-Fluoro-4-hydroxybenzaldehyde
 405-05-0 97%
100g
 $259.0 2025-02-25
Enamine
EN300-49278-0.25g
3-fluoro-4-hydroxybenzaldehyde
 405-05-0 95%
0.25g
 $19.0 2023-05-05

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